Cas no 1421517-98-7 (1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-1-(phenylsulfonyl)-, 6-oxide)

1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-1-(phenylsulfonyl)-, 6-oxide Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 4-methoxy-1-(phenylsulfonyl)-, 6-oxide
• SCHEMBL19484960
• 1421517-98-7
• C92540
• 4-METHOXY-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-C]PYRIDINE 6-OXIDE

• InChIKey： HCOGMWAGOCWIJK-UHFFFAOYSA-N
• Inchi： 1S/C14H12N2O4S/c1-20-14-10-15(17)9-13-12(14)7-8-16(13)21(18,19)11-5-3-2-4-6-11/h2-10H,1H3
• SMILES： C1[N+]([O-])=CC(OC)=C2C=CN(S(C3=CC=CC=C3)(=O)=O)C=12

Computed Properties

• Exact Mass: 304.05177804g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 304.05177804g/mol
• Heavy Atom Count: 21
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 82.1Ų